molecular formula C7H7BrFN B1446712 2-Bromo-3-fluoro-6-methylaniline CAS No. 1522267-53-3

2-Bromo-3-fluoro-6-methylaniline

Cat. No.: B1446712
CAS No.: 1522267-53-3
M. Wt: 204.04 g/mol
InChI Key: QWAYQUHVVUYSHD-UHFFFAOYSA-N
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Description

2-Bromo-3-fluoro-6-methylaniline is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a derivative of 3-halo-2-methylaniline .


Synthesis Analysis

The synthesis of this compound involves several steps. A preparation method involves the use of dichloromethane, 4-fluoro-2-methylphenol, bromine, and hydrogen peroxide. The reaction is carried out under specific temperature conditions and involves several stages including stirring, heat preservation, layering, and distillation .

Scientific Research Applications

Synthesis and Chemical Reactions

2-Bromo-3-fluoro-6-methylaniline is primarily used in various synthesis and chemical reactions, leading to the production of important compounds:

  • Synthesis of Fluorane Dye :

    • The compound is a precursor for the synthesis of important dyes. For instance, 4-Bromo-3-methylanisole, a related compound, is used in synthesizing black fluorane dye, crucial in the manufacture of thermal papers. A study demonstrated a continuous homogeneous bromination technology in a modular microreaction system, highlighting the compound's significance in the dye industry (Xie et al., 2020).
  • Cross-Coupling Reactions :

    • It's involved in Suzuki cross-coupling reactions. For example, a series of analogs were synthesized through Suzuki cross-coupling reactions, showcasing the versatility of bromo-methylaniline derivatives in constructing complex molecules with potential optical applications (Rizwan et al., 2021).
  • Nucleotide Probe Synthesis :

    • A derivative, 3-fluoro-6-methylaniline nucleoside, was synthesized and incorporated into oligonucleotides, highlighting its utility in nucleotide-based probe synthesis. This derivative has shown high-affinity and nucleobase-specific hybridization, making it a valuable tool in molecular biology (Aro-Heinilä et al., 2019).
  • Pharmaceutical Intermediate Synthesis :

    • It serves as an intermediate in pharmaceutical manufacturing. For example, 2-Bromo-6-fluorotoluene, prepared from a similar compound, is an important medical intermediate, showcasing the relevance of bromo-fluoro-methylaniline derivatives in medical chemistry (Jiang-he, 2010).
  • Amination Reactions :

    • It's involved in amination reactions. The compound, specifically its derivatives, has been used in amination reactions with potassium amide, illustrating its role in synthesizing nitrogen-containing molecules (Streef & Hertog, 2010).

Safety and Hazards

2-Bromo-3-fluoro-6-methylaniline may cause respiratory irritation, skin irritation, and serious eye irritation. It’s advised to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wear protective gloves, protective clothing, eye protection, and face protection .

Properties

IUPAC Name

2-bromo-3-fluoro-6-methylaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7BrFN/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QWAYQUHVVUYSHD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=C(C=C1)F)Br)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7BrFN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1522267-53-3
Record name 2-bromo-3-fluoro-6-methylaniline
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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